![molecular formula C24H19BrFNO4 B6210137 (2S)-3-(4-bromo-2-fluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid CAS No. 2002479-53-8](/img/no-structure.png)
(2S)-3-(4-bromo-2-fluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
Overview
Description
(2S)-3-(4-bromo-2-fluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid is a useful research compound. Its molecular formula is C24H19BrFNO4 and its molecular weight is 484.3. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-3-(4-bromo-2-fluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid involves the use of a series of reactions to introduce the necessary functional groups onto the starting material, ultimately leading to the desired product.", "Starting Materials": [ "4-bromo-2-fluorobenzene", "9H-fluorene", "2-bromoacetic acid", "N,N-dimethylformamide", "triethylamine", "diisopropylethylamine", "N-hydroxysuccinimide", "dicyclohexylcarbodiimide", "methanol", "dichloromethane", "ethyl acetate", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Bromination of 4-bromo-2-fluorobenzene with bromine in acetic acid to yield 4-bromo-2-fluorobenzene", "Friedel-Crafts acylation of 9H-fluorene with 4-bromo-2-fluorobenzene using aluminum chloride as a catalyst to yield (4-bromo-2-fluorophenyl)fluorene", "Bromination of (4-bromo-2-fluorophenyl)fluorene with N-bromosuccinimide in dichloromethane to yield (4-bromo-2-fluoro-9H-fluoren-9-yl) bromide", "Preparation of 2-bromoacetic acid N-hydroxysuccinimide ester by reacting 2-bromoacetic acid with N-hydroxysuccinimide and dicyclohexylcarbodiimide in dichloromethane", "Coupling of (4-bromo-2-fluoro-9H-fluoren-9-yl) bromide with 2-bromoacetic acid N-hydroxysuccinimide ester in the presence of diisopropylethylamine and N,N-dimethylformamide to yield (4-bromo-2-fluoro-9H-fluoren-9-yl)methoxycarbonyl-2-bromoacetate", "Hydrolysis of (4-bromo-2-fluoro-9H-fluoren-9-yl)methoxycarbonyl-2-bromoacetate with sodium hydroxide in methanol to yield (4-bromo-2-fluoro-9H-fluoren-9-yl)methoxyacetic acid", "Activation of (4-bromo-2-fluoro-9H-fluoren-9-yl)methoxyacetic acid with N,N-dimethylformamide and dicyclohexylcarbodiimide to yield (4-bromo-2-fluoro-9H-fluoren-9-yl)methoxyacetyl chloride", "Coupling of (4-bromo-2-fluoro-9H-fluoren-9-yl)methoxyacetyl chloride with (2S)-3-aminopropanoic acid in the presence of triethylamine and dichloromethane to yield (2S)-3-(4-bromo-2-fluoro-9H-fluoren-9-yl)methoxyacetyl-2-aminopropanoic acid", "Deprotection of the methoxy group using hydrochloric acid to yield (2S)-3-(4-bromo-2-fluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid", "Purification of the product using a combination of ethyl acetate, sodium bicarbonate, and water" ] } | |
CAS RN |
2002479-53-8 |
Molecular Formula |
C24H19BrFNO4 |
Molecular Weight |
484.3 |
Purity |
95 |
Origin of Product |
United States |
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